
N-(3-Aminopropyl)morpholine safety data sheet
and handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-(3-Aminopropyl)morpholine

Cat. No.: B057628 Get Quote

An In-depth Technical Guide to the Safe Handling of N-(3-Aminopropyl)morpholine

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling protocols for all laboratory chemicals is paramount.

This guide provides a detailed overview of the safety data and handling precautions for N-(3-
Aminopropyl)morpholine (CAS No. 123-00-2), a versatile intermediate in organic synthesis.

Chemical Identification and Physical Properties
N-(3-Aminopropyl)morpholine is a colorless to pale yellow liquid with a mild amine-like odor.

[1] It is highly soluble in water and miscible with many polar organic solvents.
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Property Value Source

Molecular Formula C₇H₁₆N₂O [1][2][3]

Molecular Weight 144.21 g/mol [1]

Melting Point -15 °C (lit.) [4][5][6]

Boiling Point 224 °C (lit.) [4][5][6]

Density 0.987 g/mL at 25 °C (lit.) [4][5][6]

Flash Point 98 °C (208.40 °F) [7]

Autoignition Temperature 250 °C (482.00 °F) [7]

Water Solubility Soluble [4][5][8]

pH ~12 (in water) [9]

Hazard Identification and Classification
N-(3-Aminopropyl)morpholine is classified as a hazardous chemical. It is corrosive and can

cause severe skin burns and eye damage.[1][2][7][8][9] It is also harmful if swallowed or in

contact with skin.

GHS Hazard Statements:

H302: Harmful if swallowed[1]

H312: Harmful in contact with skin[1]

H314: Causes severe skin burns and eye damage[1]

H318: Causes serious eye damage[1]

Toxicology Data
The toxicological profile of N-(3-Aminopropyl)morpholine has been evaluated in animal

studies.
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Test Species Route Value Source

LD50 Rat Oral 3560 mg/kg [2]

LD50 Rabbit Dermal 1230 uL/kg [2]

Note on Experimental Protocols: The provided safety data sheets cite the above toxicological

data but do not include detailed experimental methodologies. For comprehensive experimental

protocols, researchers should consult the primary toxicological literature.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Engineering Controls
Use in a well-ventilated area, preferably in a fume hood, to keep airborne concentrations low.

[7]

Ensure that an eyewash station and safety shower are readily accessible.[2][8]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[7][8]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile, neoprene) and a lab coat or

other protective clothing to prevent skin contact.[7][8]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors.[7][8]

Storage
Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents, acids, acid chlorides, acid anhydrides, and chloroformates.[2][7][8]

Keep the container tightly closed when not in use.[7][8]

The substance is air-sensitive and should be stored under an inert gas like nitrogen.[2][8]
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Emergency Procedures
In the event of exposure or a spill, immediate action is necessary.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][7]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[2][7]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[7][8]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[2][7]

Accidental Release Measures
Isolate the spill area.[1]

Wear appropriate personal protective equipment.[7]

Absorb the spill with an inert material such as vermiculite, sand, or earth, and place it in a

suitable container for disposal.[7]

Provide ventilation.[7]

Visualized Workflows
To further clarify the handling and emergency procedures, the following diagrams illustrate the

recommended workflows.
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Safe Handling Workflow

Preparation:
- Confirm ventilation (fume hood)

- Don appropriate PPE

Chemical Handling:
- Dispense chemical carefully

- Keep container closed when not in use

Post-Handling:
- Clean work area

- Decontaminate or dispose of PPE

Storage:
- Store in a cool, dry, well-ventilated area

- Keep away from incompatibles

Click to download full resolution via product page

Caption: A workflow for the safe handling of N-(3-Aminopropyl)morpholine.
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Emergency Response Workflow (Skin/Eye Contact)

Exposure Occurs
(Skin or Eye Contact)

Remove Contaminated Clothing

If skin contact

Flush with Water
(15+ minutes)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for skin or eye contact with N-(3-
Aminopropyl)morpholine.

Stability and Reactivity
N-(3-Aminopropyl)morpholine is stable under normal temperatures and pressures.[7] It is

incompatible with strong oxidizing agents, acids, acid anhydrides, acid chlorides, and

chloroformates.[2][8] Hazardous decomposition products include nitrogen oxides, carbon

monoxide, and carbon dioxide.[7][8] Hazardous polymerization will not occur.[7]

Disposal Considerations
Dispose of this chemical in accordance with federal, state, and local regulations. Contact a

licensed professional waste disposal service to dispose of this material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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